Cas no 7039-76-1 (Ethanone, 2-bromo-1-(5-bromo-2-benzofuranyl)-)

• Product Name: Ethanone, 2-bromo-1-(5-bromo-2-benzofuranyl)-
• CAS No: 7039-76-1
• MF: C₁₀H₆Br₂O₂
• MW: 317.961441516876
• MDL: MFCD06658982
• CID: 561965
• PubChem ID: 2795536
• Update Time: 2025-04-19

Ethanone, 2-bromo-1-(5-bromo-2-benzofuranyl)- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 2-bromo-1-(5-bromo-2-benzofuranyl)-
• 2-Bromo-(5-bromo-1-benzofuran-2-yl)ethan-1-one
• 2-Bromo-1-(5-bromo-1-benzofuran-2-yl)-1-ethanone
• 2-bromo-1-(5-bromo-1-benzofuran-2-yl)ethanone
• 2-Brom-1-(5-brom-benzofuran-2-yl)-aethanon
• 2-bromo-1-(5-bromobenzofuran-2-yl)ethanone
• 2-Bromoacetyl-5-bromobenzofuran
• 5-Bromo-2-bromoacetyl-1-benzofuran
• DTXSID70383756
• Ethanone,2-bromo-1-(5-bromo-2-benzofuranyl)-
• 7039-76-1
• AKOS005216595
• SCHEMBL3721823
• 2-Bromo-1-(5-bromobenzofuran-2-yl)ethan-1-one
• MFCD06658982
• J-508155
• 2-Bromo-1-(5-bromo-1-benzofuran-2-yl)ethan-1-one
• TQR0048
• CS-0319537
• FT-0751381
• Benzene, 1-fluoro-3-nitroso-
• DB-010468

• MDL： MFCD06658982
• Inchi： 1S/C10H6Br2O2/c11-5-8(13)10-4-6-3-7(12)1-2-9(6)14-10/h1-4H,5H2
• InChI Key： CWMRSJWOSLJADM-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)C=C(C(CBr)=O)O2

Computed Properties

• Exact Mass: 315.87300
• Monoisotopic Mass: 315.87345g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 30.2Ų

Experimental Properties

• Density: 1.901
• Melting Point: 140 °C
• Boiling Point: 360.9°C at 760 mmHg
• Flash Point: 172°C
• Refractive Index: 1.661
• PSA: 30.21000
• LogP: 3.77290

Ethanone, 2-bromo-1-(5-bromo-2-benzofuranyl)- Security Information

• Hazard Statement： Corrosive
• Hazardous Material Identification：